Cas no 57100-17-1 (Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-)

• Product name: Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-
• CAS No: 57100-17-1
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 346491
• PubChem ID: 608450

Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-a]phthalazin-6(5H)-one, 2,3-dihydro-5-methyl-
• 5-methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6-one
• 5-Methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one #
• Imidazo(2,1-a)phthalazine, 5-methyl-6-oxo-2,3,5,6-tetrahydro-
• QFPQGOBJAFZWFR-UHFFFAOYSA-N
• AC1LCXIT
• 57100-17-1
• 5-Methyl-2,3-dihydroimidazo[2,1-a]phthalazin-6(5H)-one
• DTXSID30345976

• Inchi： InChI=1S/C11H11N3O/c1-13-11(15)9-5-3-2-4-8(9)10-12-6-7-14(10)13/h2-5H,6-7H2,1H3
• InChI Key： QFPQGOBJAFZWFR-UHFFFAOYSA-N
• SMILES： CN1C(=O)C2=CC=CC=C2C2=NCCN12

Computed Properties

• Exact Mass: 201.09033
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.9Ų

Experimental Properties

• PSA: 35.91